Cas no 1338495-05-8 (4-Amino-5-2-(trifluoromethoxy)benzyl-4H-1,2,4-triazole-3-thiol)

• Product Name: 4-Amino-5-2-(trifluoromethoxy)benzyl-4H-1,2,4-triazole-3-thiol
• CAS No: 1338495-05-8
• MF: C₁₀H₉F₃N₄OS
• MW: 290.264870405197
• MDL: MFCD20441320
• CID: 4695443
• Update Time: 2025-10-18

4-Amino-5-2-(trifluoromethoxy)benzyl-4H-1,2,4-triazole-3-thiol Chemical and Physical Properties

Names and Identifiers

• 4-Amino-5-[2-(trifluoromethoxy)benzyl]-4H-1,2,4-triazole-3-thiol
• T5030
• 4H-1,2,4-triazole-3-thiol, 4-amino-5-[[2-(trifluoromethoxy)phenyl]methyl]-
• 4-Amino-5-2-(trifluoromethoxy)benzyl-4H-1,2,4-triazole-3-thiol

• MDL： MFCD20441320
• Inchi： 1S/C10H9F3N4OS/c11-10(12,13)18-7-4-2-1-3-6(7)5-8-15-16-9(19)17(8)14/h1-4H,5,14H2,(H,16,19)
• InChI Key： XJSWETQSHYGHDG-UHFFFAOYSA-N
• SMILES： S=C1NN=C(CC2C=CC=CC=2OC(F)(F)F)N1N

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 19
• Rotatable Bond Count: 3
• Complexity: 388
• Topological Polar Surface Area: 95

Additional information on 4-Amino-5-2-(trifluoromethoxy)benzyl-4H-1,2,4-triazole-3-thiol

Professional Introduction to Compound with CAS No. 1338495-05-8 and Product Name: 4-Amino-5-2-(trifluoromethoxy)benzyl-4H-1,2,4-triazole-3-thiol

The compound with the CAS number 1338495-05-8 and the product name 4-Amino-5-2-(trifluoromethoxy)benzyl-4H-1,2,4-triazole-3-thiol represents a significant advancement in the field of pharmaceutical chemistry. This compound belongs to a class of heterocyclic molecules that have garnered considerable attention due to their diverse biological activities and potential therapeutic applications. The structural features of this molecule, particularly the presence of an amino group, a trifluoromethoxy substituent, and a benzyl moiety attached to a 1,2,4-triazole ring with a thiol functionality, contribute to its unique chemical properties and biological relevance.

In recent years, there has been a growing interest in the development of novel scaffolds for drug discovery. The 1,2,4-triazole core is a well-known pharmacophore that exhibits a wide range of biological activities, including antimicrobial, anti-inflammatory, and anticancer properties. The introduction of electron-withdrawing groups such as the trifluoromethoxy group enhances the lipophilicity and metabolic stability of the molecule, making it more suitable for oral administration. Additionally, the presence of a thiol group provides a site for further chemical modification, allowing for the synthesis of derivatives with enhanced pharmacological properties.

The amino group in the molecule serves as a potential site for hydrogen bonding interactions with biological targets. This feature is particularly important for compounds designed to interact with proteins or enzymes, as hydrogen bonding plays a crucial role in determining binding affinity and specificity. Furthermore, the benzyl moiety can contribute to hydrophobic interactions and may enhance the overall solubility and bioavailability of the compound.

Recent studies have highlighted the importance of trifluoromethoxy substituents in pharmaceutical compounds due to their ability to modulate enzyme activity and improve pharmacokinetic profiles. The trifluoromethoxy group is known to increase metabolic stability by resisting oxidation and hydrolysis. This property is particularly valuable in drug development, where maintaining the integrity of the active pharmaceutical ingredient over time is essential.

One of the most promising applications of this compound is in the field of oncology. Preclinical studies have demonstrated that molecules containing the 1,2,4-triazole core exhibit potent inhibitory effects on various kinases and other enzymes involved in cancer cell proliferation. The combination of an amino group, a trifluoromethoxy substituent, and a thiol group creates a versatile scaffold that can be further optimized to target specific pathways involved in tumor growth and metastasis.

Another area of interest is the potential use of this compound in anti-inflammatory therapies. Chronic inflammation is associated with numerous diseases, including cardiovascular disorders, diabetes, and autoimmune conditions. The structural features of this molecule suggest that it may interact with inflammatory mediators and modulate immune responses. Further research is needed to fully elucidate its mechanisms of action in this context.

The synthesis of 4-Amino-5-2-(trifluoromethoxy)benzyl-4H-1,2,4-triazole-3-thiol involves multi-step organic reactions that require careful optimization to ensure high yield and purity. The key steps include condensation reactions to form the triazole ring, functional group transformations to introduce the amino and thiol groups, and selective substitution reactions to incorporate the trifluoromethoxy and benzyl moieties. Advanced synthetic techniques such as palladium-catalyzed cross-coupling reactions are often employed to achieve regioselectivity and minimize side products.

In conclusion, the compound with CAS number 1338495-05-8 represents a significant advancement in pharmaceutical chemistry. Its unique structural features make it a promising candidate for further development in various therapeutic areas. Ongoing research aims to optimize its pharmacological properties and explore new applications in medicine. As our understanding of biological targets continues to evolve, compounds like this one will play an increasingly important role in addressing unmet medical needs.